![molecular formula C15H19BrN2O2 B2827730 (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(cyclopentyl)methanone CAS No. 1903278-16-9](/img/structure/B2827730.png)
(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(cyclopentyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(cyclopentyl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Reactions
- Cyclohexenone Derivatives Synthesis : Research demonstrates the synthesis of cyclohexenone derivatives, which are crucial in organic synthesis and potential pharmaceutical intermediates (Lujan-Montelongo & Fleming, 2014).
- Bromination Reactions : Studies have explored bromination reactions in methanol or chloroform, producing substituted 3-(bromoacetyl)pyridine, a compound used in the synthesis of various heterocyclic compounds (Zav’yalova et al., 2009).
- Antibacterial Activity of Derivatives : New cyanopyridine derivatives, synthesized from bromopyridine, have been evaluated for antimicrobial activity against various bacteria, demonstrating potential medicinal applications (Bogdanowicz et al., 2013).
Applications in Organic Chemistry
- Cyclopentannulation of Pyridine : The allylation and propargylation of bromopyridine, leading to cyclopentannulated pyridines, are significant for organic chemistry, particularly in synthesizing complex natural products (Jones et al., 2000).
- Pyrrolidine Derivatives Synthesis : The synthesis of enantiomerically pure pyrrolidines via 1,3-dipolar cycloadditions shows the versatility of pyrrolidine derivatives in organic synthesis and potential drug development (Udry et al., 2014).
- Catalysis and Organic Reactions : Research involving bromopyridine complexes indicates their role in catalysis, particularly in cross-coupling reactions, highlighting their significance in synthesizing organic compounds (Isobe et al., 1987).
Medicinal Chemistry and Biological Applications
- Anticancer Compound Synthesis : The synthesis of novel pyrimidine and thiazolopyrimidine derivatives from related compounds has been explored for their anticancer potential, illustrating the relevance in medicinal chemistry (Flefel et al., 2007).
- Antimicrobial and Antioxidant Properties : Some derivatives, synthesized through condensation reactions involving bromopyridine, exhibit antimicrobial and antioxidant activities, suggesting their utility in developing new pharmaceuticals (Rusnac et al., 2020).
properties
IUPAC Name |
[3-(3-bromopyridin-2-yl)oxypyrrolidin-1-yl]-cyclopentylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19BrN2O2/c16-13-6-3-8-17-14(13)20-12-7-9-18(10-12)15(19)11-4-1-2-5-11/h3,6,8,11-12H,1-2,4-5,7,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJIPNOHPBSJQDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)N2CCC(C2)OC3=C(C=CC=N3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.